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Compound of Interest

Compound Name: Ethoxyfen-ethyl

Cat. No.: B1591885 Get Quote

A comprehensive review of available scientific literature reveals that Ethoxyfen-ethyl is
categorized and utilized as a herbicide, with no documented therapeutic applications in human

or veterinary medicine. This technical overview serves to clarify the compound's established

role and the absence of data supporting its use in a clinical or preclinical therapeutic context.

Chemical Identity
Ethoxyfen-ethyl is the International Organization for Standardization (ISO) approved common

name for the chemical substance with the IUPAC name ethyl (2S)-2-[2-chloro-5-[2-chloro-4-

(trifluoromethyl)phenoxy]benzoyloxy]propanoate. Its primary function is in agriculture as a

diphenyl ether herbicide.[1]

Identifier Value

IUPAC Name
ethyl (2S)-2-[2-chloro-5-[2-chloro-4-

(trifluoromethyl)phenoxy]benzoyloxy]propanoate

CAS Registry Number 131086-42-5[1][2]

Molecular Formula C19H15Cl2F3O5[1][2]

InChIKey LUZZPGJQJKMMDM-JTQLQIEISA-N[2]

Current Application: Herbicide
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Ethoxyfen-ethyl is recognized for its activity as a herbicide, specifically within the diphenyl

ether class.[1] Herbicides in this category typically function by inhibiting protoporphyrinogen

oxidase (PPO), an enzyme crucial for chlorophyll and heme synthesis in plants. This inhibition

leads to the accumulation of protoporphyrin IX, which, in the presence of light and oxygen,

causes rapid cell membrane disruption and plant death.

Absence of Therapeutic Research
A thorough search of scientific and medical databases reveals a conspicuous lack of research

into potential therapeutic applications of Ethoxyfen-ethyl. There are no published preclinical or

clinical studies investigating its efficacy or mechanism of action in any disease model.

Consequently, there is no data to support the development of this compound for therapeutic

use. The core requirements for a technical guide on therapeutic applications, such as

quantitative data on efficacy, detailed experimental protocols, and established signaling

pathways, are non-existent for Ethoxyfen-ethyl.

Conclusion
While the user requested an in-depth technical guide on the therapeutic applications of

Ethoxyfen-ethyl, the available evidence robustly indicates that this compound is exclusively

characterized and utilized as a herbicide. There is no scientific basis to suggest any current or

historical investigation into its use as a therapeutic agent. Therefore, a guide on its therapeutic

applications cannot be constructed. All scientific data points to its role in agriculture and not in

medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591885#potential-therapeutic-applications-of-
ethoxyfen-ethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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